Smart-phone attachable, flow-assisted magnetic focusing device†
RSC Advances Pub Date: 2016-10-10 DOI: 10.1039/C6RA19483D
Abstract
Detection and sorting of particles and cells in a continuous flow stream is of great importance to downstream biological studies and high-throughput screening. Many particle separation techniques require peripheral devices, complex channel designs or setups that can limit the process and its applications. Here, we present a smart-phone attachable continuous flow magnetic focusing device as an inexpensive and portable tool for reproducible, real-time detection and sorting of particles in high-volume samples based on their volumetric mass density. Diamagnetic particles were suspended in a paramagnetic medium and pumped through a microcapillary located between two permanent magnets. Appropriate flow rate allows each particle to be confined at a vertical equilibrium height. A magnifying lens is placed between the smart-phone camera and capillary to capture images of micro-objects illuminated by an LED. A custom-developed Android application is used for adjusting the focal plane and other imaging parameters, and communicating with a microcontroller to control the pump and LED intensity. The effects of magnet length and flow rate on the particle sorting performance of the setup have been investigated. This device offers a portable, low-cost, digital, and versatile method for identifying, sorting, and quantifying particles on the basis of their volumetric mass densities.

Recommended Literature
- [1] Imparting conformational memory for material adhesion†
- [2] Cycloaddition of atmospheric CO2 to epoxides under solvent-free conditions: a straightforward route to carbonates by green chemistry metrics
- [3] Complexity of two-dimensional self-assembled arrays at surfaces
- [4] Bi- and trimetallic rare-earth–palladium complexes ligated by phosphinoamides†
- [5] Application of hyperspectral imaging for spatial prediction of soluble solid content in sweet potato
- [6] Chitosan nanoparticles’ functionality as redox active drugs through cytotoxicity, radical scavenging and cellular behaviour†
- [7] Two novel metal–organic coordination polymers based on ligand 1,4-diazabicyclo[2.2.2]octane N,N′-dioxide with phase transition, and ferroelectric and dielectric properties†‡
- [8] Front microrheology of the non-Newtonian behaviour of blood: scaling theory of erythrocyte aggregation by aging
- [9] XXV.—A method of determining the specific gravity of liquids with ease and great exactness
- [10] Metal ion-binding properties of DNA duplexes containing thiopyrimidine base pairs†
